Cas no 857640-31-4 (5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL)
857640-31-4 structure
Product Name:5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
CAS No:857640-31-4
MF:C13H15ClN2O3
MW:282.722802400589
CID:878790
Update Time:2023-03-27
5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Chemical and Physical Properties
Names and Identifiers
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- 5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
- 1H-Pyrazole-4-methanol, 5-chloro-3-(3,4-dimethoxyphenyl)-1-methyl-
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- Inchi: 1S/C13H15ClN2O3/c1-16-13(14)9(7-17)12(15-16)8-4-5-10(18-2)11(6-8)19-3/h4-6,17H,7H2,1-3H3
- InChI Key: IVRHUZUZQNRSKG-UHFFFAOYSA-N
- SMILES: N1(C)C(Cl)=C(CO)C(C2=CC=C(OC)C(OC)=C2)=N1
Computed Properties
- Exact Mass: 282.077
- Monoisotopic Mass: 282.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
5-CHLORO-3-(3,4-DIMETHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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